Cas no 1334147-92-0 (tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate)

Tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate is a bicyclic amine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a hydroxylethyl substituent. Its rigid azabicyclo[2.1.1]hexane scaffold offers structural novelty, making it a valuable intermediate in medicinal chemistry and asymmetric synthesis. The Boc group enhances stability and facilitates selective deprotection, while the hydroxyethyl moiety provides a handle for further functionalization. This compound is particularly useful in the development of constrained peptidomimetics and bioactive molecules, where its stereochemical control and synthetic versatility are advantageous. Its well-defined reactivity profile ensures reliable performance in complex organic transformations.
tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate structure
1334147-92-0 structure
Product Name:tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
CAS No:1334147-92-0
MF:C12H21NO3
MW:227.30
CID:5099459
Update Time:2026-03-03

tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
    • Inchi: 1S/C12H21NO3/c1-7(14)10-8-5-9(10)13(6-8)11(15)16-12(2,3)4/h7-10,14H,5-6H2,1-4H3
    • InChI Key: TVHFAMBAPYXUCM-UHFFFAOYSA-N
    • SMILES: C12CC(C1C(O)C)CN2C(OC(C)(C)C)=O

tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate Pricemore >>

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tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate Related Literature

Additional information on tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

Introduction to tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 1334147-92-0)

tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate, with the CAS number 1334147-92-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic carboxylates, which are known for their unique structural features and potential biological activities. The compound's structure includes a tert-butyl group, a hydroxyethyl substituent, and an azabicyclo[2.1.1]hexane core, making it a valuable candidate for various applications in drug discovery and development.

The azabicyclo[2.1.1]hexane core is particularly noteworthy due to its rigid and conformationally constrained nature, which can influence the compound's pharmacological properties. This structural rigidity can enhance the compound's binding affinity to specific biological targets, such as receptors or enzymes, thereby improving its therapeutic potential. Recent studies have highlighted the importance of azabicyclic scaffolds in the design of novel drugs with enhanced selectivity and reduced side effects.

In the context of medicinal chemistry, tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has been investigated for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are crucial targets for a wide range of diseases, including neurological disorders, cardiovascular diseases, and metabolic syndromes. The hydroxyethyl substituent in this compound may play a crucial role in enhancing its solubility and bioavailability, making it more suitable for in vivo studies.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate. These studies have helped researchers optimize the compound's structure to achieve better pharmacological profiles, such as increased potency and reduced toxicity. For instance, modifications to the tert-butyl group or the hydroxyethyl substituent have been explored to improve the compound's metabolic stability and pharmacokinetic properties.

The synthesis of tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate involves several steps, including the formation of the azabicyclic core and subsequent functionalization with the tert-butyl and hydroxyethyl groups. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the use of transition-metal-catalyzed reactions to construct the azabicyclic framework efficiently.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate. Preclinical studies have shown promising results in animal models, demonstrating that this compound can effectively modulate specific biological pathways associated with various diseases. However, further clinical trials are necessary to confirm these findings and assess the compound's potential as a therapeutic agent in humans.

The potential applications of tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using this compound as a building block for more complex molecules with diverse biological activities. For example, researchers have explored its use in developing prodrugs that can be activated under specific conditions within the body, thereby improving drug delivery and reducing off-target effects.

In conclusion, tert-butyl 5-(1-hydroxyethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 1334147-92-0) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.

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